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Types for Researchers, Scientists, and Drug Development Professionals.

Introduction
Sp100 (Speckled protein 100), a component of the PML nuclear bodies (PML-NBs), plays a

multifaceted and often contradictory role in the landscape of human cancers. Its expression

profile and functional implications vary significantly across different tumor types, positioning it

as both a potential tumor suppressor and a promoter of malignancy. This guide provides a

comprehensive overview of Sp100 expression in various cancers, detailing the quantitative

data, experimental methodologies for its detection, and the signaling pathways it modulates.

Data Presentation: Quantitative Overview of Sp100
Expression
The expression of Sp100 at both the mRNA and protein level is dysregulated in a wide range of

cancers. The following tables summarize the quantitative findings from various studies,

providing a comparative look at Sp100 expression and its prognostic significance.

Table 1: Sp100 mRNA Expression in Different Cancer
Types
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Cancer Type
Expression Change
(Tumor vs. Normal)

Prognostic
Correlation of High
Expression

Key Findings

Breast Cancer

Generally considered

a tumor suppressor.[1]

[2]

Better overall survival.

[2][3][4]

High mRNA levels of

S100A1 and S100A6

are associated with a

better prognosis.[3][4]

Conversely, high

expression of

S100A8, S100A9,

S100A11, and S100P

correlates with a

worse outcome.[3][4]

Lung Cancer Context-dependent.
Better prognosis in

some studies.[1][2]

Expression of S100A7

is specific to

squamous cell

carcinomas and large

cell carcinomas, with

no detection in

adenocarcinomas.[5]

S100A2 expression is

significantly lower in

lung adenocarcinoma

compared to

squamous carcinoma.

[6]

Hepatocellular

Carcinoma (HCC)

Aberrant mRNA

expression of most

S100 family members.

[7]

Varies by S100 family

member.

High expression of

S100A5, S100A7,

S100A7A, S100A12,

S100G, and S100Z is

linked to better overall

survival.[8][9] In

contrast, high

expression of

S100A2, S100A6,

S100A8, S100A9,
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S100A10, S100A11,

S100A13, S100A14,

and S100P is

associated with poorer

overall survival.[8][9]

Glioma High expression.
Poorer outcomes.[1]

[2]

S100B expression

positively correlates

with proneuronal,

neuronal, and classic

subtypes, while

S100A8 and S100A9

expression is

associated with the

mesenchymal

subtype.[10]

Pancreatic

Adenocarcinoma

(PAAD)

High expression.
Poorer outcomes.[1]

[2]
N/A

Laryngeal Squamous

Cell Carcinoma

(LSCC)

Low expression.
Linked to

tumorigenesis.[1][2]

Lower expression of

Sp100 is observed at

both transcriptional

and translational

levels in malignant

tissues compared to

normal mucosa.[1]

Clear Cell Renal Cell

Carcinoma (ccRCC)

High expression of

SP100 family

members.[1]

N/A N/A

Oral Squamous Cell

Carcinoma (OSCC)

SP110 is significantly

overexpressed.[1]

Poor prognosis (for

SP110).[1]
N/A

Melanoma

High expression of

SP140 is associated

with improved

survival.[11]

Improved survival (for

SP140).

The S100B signature

has shown promise in

predicting response to

immunotherapy.[12]
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Hematological

Malignancies

SP140

hypomethylation is

associated with a

better prognosis in

Acute Myeloid

Leukemia (AML).[11]

Better prognosis in

AML (for SP140

hypomethylation).

N/A

Table 2: Sp100 Protein Expression in Different Cancer
Types
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Cancer Type
Expression Change
(Tumor vs. Normal)

Prognostic
Correlation of High
Expression

Key Findings

Breast Cancer

Overexpression of

several S100 family

members including

S100A1, S100A4,

S100A6, S100A7,

S100A8, S100A9,

S100A11, S100A14,

and S100P.[10]

Generally associated

with aggressive

disease.[10]

S100A7 is highly

expressed in ductal

carcinoma in situ and

a subset of invasive

breast cancers, while

not being detected in

normal breast

epithelial cells.[10]

Lung Cancer

S100A7 protein is

expressed in

squamous cell

carcinomas and large

cell lung carcinomas.

[5]

N/A

S100A7 is not

detected in

adenocarcinomas or

normal lung tissue.[5]

Hepatocellular

Carcinoma (HCC)

S100P is

overexpressed in

HCC tumors.[13]

Independent predictor

of poor prognosis.[13]

S100P expression

was detected in

56.7% (173 out of

305) of HCC tumors.

[13]

Gastric Cancer

S100P is most

prevalent in gastric

tumors compared to

other cancer types

studied.[14]

N/A N/A

Colorectal Cancer

Higher S100P staining

reactivity in most

tumors (54%)

compared to adjacent

benign tissue.[14]

N/A N/A

Ovarian Cancer
S100P protein is

expressed.[14]
N/A N/A
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Pancreatic Cancer
S100P protein is

expressed.[14]
N/A N/A

Prostate Cancer
S100P protein is

expressed.[14]
N/A N/A

Experimental Protocols
Accurate and reproducible measurement of Sp100 expression is critical for both research and

clinical applications. This section provides detailed methodologies for key experimental

techniques.

Immunohistochemistry (IHC)
IHC is a powerful technique to visualize Sp100 protein expression within the context of tissue

architecture.

Protocol for S100 Protein Detection in Formalin-Fixed, Paraffin-Embedded (FFPE) Tissues:

Deparaffinization and Rehydration:

Immerse slides in xylene (or a xylene substitute) for 2x5 minutes.

Rehydrate through a graded series of ethanol (100%, 95%, 70%) for 3 minutes each.

Rinse with distilled water.

Antigen Retrieval:

Perform heat-induced epitope retrieval (HIER) using a citrate buffer (pH 6.0) or EDTA

buffer (pH 9.0). A common recommendation is to use Leica Bond ER Solution 2 for 20-30

minutes in a steamer or water bath at 95-100°C.[15]

Peroxidase Blocking:

Incubate sections with 3% hydrogen peroxide in methanol for 10-15 minutes at room

temperature to block endogenous peroxidase activity.[15]
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Rinse with PBS.

Blocking:

Incubate with a protein block (e.g., 10% normal goat serum in PBS) for 30-60 minutes at

room temperature to prevent non-specific antibody binding.[16]

Primary Antibody Incubation:

Dilute the primary anti-Sp100 antibody in antibody diluent. A typical starting dilution range

is 1:200-1:400.[15] For example, polyclonal rabbit anti-S100A16 can be used at a 1:200

dilution.[16]

Incubate overnight at 4°C or for 1-2 hours at room temperature.[15][16]

Secondary Antibody and Detection:

Wash slides with PBS (3x5 minutes).

Incubate with a biotinylated secondary antibody (e.g., goat anti-rabbit IgG) for 30-60

minutes at room temperature.

Wash with PBS (3x5 minutes).

Incubate with an avidin-biotin-peroxidase complex (ABC reagent) for 30 minutes.

Visualize with a chromogen such as 3,3'-diaminobenzidine (DAB).

Counterstaining and Mounting:

Counterstain with hematoxylin.

Dehydrate through graded ethanol and clear in xylene.

Mount with a permanent mounting medium.

Western Blotting
Western blotting is used to quantify the amount of Sp100 protein in a sample.
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Protocol for Sp100 Detection in Cell Lysates:

Protein Extraction:

Lyse cells in RIPA buffer (Radioimmunoprecipitation assay buffer) containing protease and

phosphatase inhibitors.

Quantify protein concentration using a BCA or Bradford assay.

SDS-PAGE:

Denature 20-30 µg of protein per lane by boiling in Laemmli sample buffer.

Separate proteins on a 10% or 12% SDS-polyacrylamide gel.

Protein Transfer:

Transfer proteins to a PVDF or nitrocellulose membrane. For high molecular weight

proteins, a wet transfer at 4°C is recommended.

Blocking:

Block the membrane with 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1%

Tween 20 (TBST) for 1 hour at room temperature.

Primary Antibody Incubation:

Incubate the membrane with a primary anti-Sp100 antibody (check manufacturer's

datasheet for recommended dilution, typically 1:1000) in blocking buffer overnight at 4°C

with gentle agitation.

Secondary Antibody Incubation:

Wash the membrane three times with TBST for 10 minutes each.

Incubate with an HRP-conjugated secondary antibody (e.g., goat anti-rabbit HRP) diluted

in blocking buffer (typically 1:5000-1:10000) for 1 hour at room temperature.
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Detection:

Wash the membrane three times with TBST for 10 minutes each.

Detect the signal using an enhanced chemiluminescence (ECL) substrate and imaging

system.

Loading Control:

Probe the membrane with an antibody against a housekeeping protein (e.g., β-actin,

GAPDH, or tubulin) to ensure equal protein loading.

Quantitative Real-Time PCR (qRT-PCR)
qRT-PCR is a sensitive method to measure Sp100 mRNA expression levels.

Protocol for Sp100 mRNA Quantification:

RNA Extraction and cDNA Synthesis:

Extract total RNA from cells or tissues using a TRIzol-based method or a commercial kit.

Assess RNA quality and quantity using a spectrophotometer.

Reverse transcribe 1 µg of total RNA into cDNA using a reverse transcription kit with

oligo(dT) or random primers.

qPCR Reaction:

Prepare the qPCR reaction mix containing cDNA, forward and reverse primers for Sp100,

and a SYBR Green or TaqMan master mix.

Sp100 Primer Sequences (Example):

Forward: GGAGAAGAGCTTCAGGAAACCTG[17]

Reverse: GGCTTCTTGGCACACCTTTTGG[17]

Use a housekeeping gene (e.g., GAPDH, ACTB) for normalization.
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Thermal Cycling Conditions (Example):

Initial denaturation: 95°C for 10 minutes.

40 cycles of:

Denaturation: 95°C for 15 seconds.

Annealing/Extension: 60°C for 1 minute.

Melt curve analysis to verify product specificity.

Data Analysis:

Calculate the relative expression of Sp100 mRNA using the ΔΔCt method.

Signaling Pathways and Logical Relationships
Sp100 is involved in several critical signaling pathways that regulate cell fate and

tumorigenesis. The following diagrams, generated using the DOT language, illustrate these

complex interactions.

Sp100 and p53 Signaling Pathway
Sp100 has been shown to interact with the tumor suppressor p53, enhancing its transcriptional

activity and contributing to its tumor-suppressive functions.[1][18]
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Caption: Sp100 enhances p53-mediated transcription, leading to cell cycle arrest and

apoptosis.

Sp100 and Interferon/STAT1 Signaling
Sp100 is an interferon-stimulated gene and plays a role in the STAT1 signaling pathway, which

is often associated with tumor suppression.[19][20]
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Caption: Sp100 is an interferon-inducible gene that modulates STAT1 signaling to promote

tumor suppression.

Experimental Workflow for Sp100 Expression Analysis
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The following diagram outlines a typical workflow for analyzing Sp100 expression from patient

samples.

Patient Tissue Sample
(Biopsy/Resection)

Formalin-Fixation
Paraffin-Embedding

Fresh Frozen

Immunohistochemistry
(Protein Localization)

Western Blot
(Protein Quantification)

qRT-PCR
(mRNA Quantification)

Data Analysis &
Correlation with

Clinical Outcomes

Click to download full resolution via product page

Caption: Workflow for analyzing Sp100 expression from patient samples using IHC, Western

Blot, and qRT-PCR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1178982#sp100-expression-in-different-cancer-
types]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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